Cas no 2877674-74-1 (N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide)
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- F6799-6297
- 2877674-74-1
- N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
- AKOS040878137
- N-(4-Chloro-3-methylphenyl)-6-(difluoromethyl)-2-methyl-4-pyrimidinecarboxamide
-
- Inchi: 1S/C14H12ClF2N3O/c1-7-5-9(3-4-10(7)15)20-14(21)12-6-11(13(16)17)18-8(2)19-12/h3-6,13H,1-2H3,(H,20,21)
- InChI Key: LELBOSFHBNJFAM-UHFFFAOYSA-N
- SMILES: C1(C)=NC(C(F)F)=CC(C(NC2=CC=C(Cl)C(C)=C2)=O)=N1
Computed Properties
- Exact Mass: 311.0636960g/mol
- Monoisotopic Mass: 311.0636960g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.9Ų
Experimental Properties
- Density: 1.371±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 354.3±42.0 °C(Predicted)
- pka: 9.32±0.70(Predicted)
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6799-6297-2μmol |
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877674-74-1 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6297-5μmol |
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877674-74-1 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6297-10μmol |
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877674-74-1 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6297-20μmol |
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877674-74-1 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6297-1mg |
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877674-74-1 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6297-2mg |
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877674-74-1 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6297-3mg |
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877674-74-1 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6297-4mg |
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877674-74-1 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6297-5mg |
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877674-74-1 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6799-6297-10mg |
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide |
2877674-74-1 | 10mg |
$79.0 | 2023-09-07 |
N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide
Introduction to N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide (CAS No. 2877674-74-1)
N-(4-chloro-3-methylphenyl)-6-()-2-methylpyrimidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2877674-74-1, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it particularly interesting for medicinal chemists and biologists.
The compound's core structure is a pyrimidine derivative, which is a well-known scaffold in the pharmaceutical industry. Pyrimidines are heterocyclic aromatic compounds that play a crucial role in biological systems, particularly as the building blocks of nucleic acids. The presence of a carboxamide group at the 4-position of the pyrimidine ring adds another layer of complexity, enabling diverse interactions with biological targets. This feature is particularly valuable in the design of small-molecule inhibitors and activators.
The substituents attached to the pyrimidine ring are equally important. The 4-chloro-3-methylphenyl moiety introduces both electronic and steric effects that can influence the compound's binding affinity and selectivity. The chlorine atom, in particular, is known to enhance lipophilicity and can participate in hydrophobic interactions with biological targets. Meanwhile, the methyl group at the 3-position provides steric hindrance, which can be crucial for optimizing binding modes and minimizing off-target effects.
The 6-() group is another critical feature of this compound. Difluoromethyl groups are frequently incorporated into drug candidates due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The electron-withdrawing nature of the fluorine atoms can enhance the compound's interaction with biological targets by increasing its electrophilicity. This modification is particularly useful in designing compounds that require strong binding to protein receptors or enzymes.
The 2-methylpyrimidine portion of the molecule contributes to its overall shape and electronic properties. The methyl group at the 2-position can influence the compound's conformational flexibility, which is an important factor in determining its biological activity. Additionally, this group can participate in hydrophobic interactions, further enhancing the compound's binding potential.
In recent years, N-(4-chloro-3-methylphenyl)-6-()-2-methylpyrimidine-4-carboxamide has been studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, division, and signal transduction. Inhibiting specific kinases has become a major strategy in cancer therapy, and compounds like this one offer a starting point for developing novel kinase inhibitors.
Recent studies have shown that derivatives of this compound exhibit inhibitory activity against several kinases, including Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs). These kinases are involved in various signaling pathways that are dysregulated in cancer cells. By targeting these kinases, it may be possible to develop treatments that selectively inhibit tumor growth while minimizing side effects on normal cells.
The structural features of N-(4-chloro-3-methylphenyl)-6-()-2-methylpyrimidine-4-carboxamide make it an attractive candidate for further optimization. Medicinal chemists have been exploring various modifications to enhance its potency, selectivity, and pharmacokinetic properties. For instance, replacing the carboxamide group with other functional groups or introducing additional substituents at different positions on the pyrimidine ring could lead to more effective drug candidates.
In addition to its potential as a kinase inhibitor, this compound has also been investigated for its antimicrobial properties. Pyrimidine derivatives have long been recognized for their ability to interfere with bacterial and viral replication processes. The unique structural features of N-(4-chloro-3-methylphenyl)-6-()-2-methylpyrimidine-4-carboxamide may contribute to its effectiveness against a range of pathogens.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical studies and potential future clinical trials.
The pharmacological evaluation of N-(4-chloro-3-methylphenyl)-6-()-2-methylpyrimidine-4-carboxamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific kinases with high selectivity over other enzymes. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes. Additionally, preliminary pharmacokinetic studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties.
The potential therapeutic applications of this compound extend beyond cancer treatment and antimicrobial uses. It has also shown promise as a tool for studying cellular signaling pathways and as a lead compound for developing treatments for inflammatory diseases and neurological disorders. The ability of pyrimidine derivatives to modulate kinase activity makes them valuable candidates for addressing a wide range of diseases caused by dysregulated signaling pathways.
In conclusion, N-(4-chloro-3-methylphenyl)-6-()-2-methylpyrimidine-4-carboxamide (CAS No. 2877674-74-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration as a kinase inhibitor, antimicrobial agent, and therapeutic tool for various diseases. Continued research into this compound holds promise for advancing our understanding of cellular processes and developing novel treatments that could improve patient outcomes.
2877674-74-1 (N-(4-chloro-3-methylphenyl)-6-(difluoromethyl)-2-methylpyrimidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)